Cas no 14117-03-4 (2,3,3,3-tetrafluoropropan-1-amine)

2,3,3,3-Tetrafluoropropan-1-amine is a fluorinated amine compound characterized by its unique molecular structure, featuring four fluorine atoms attached to a three-carbon chain terminated by an amine group. This structure imparts high thermal and chemical stability, making it suitable for applications in pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine enhances lipophilicity and bioavailability, which can be advantageous in drug design. Additionally, its reactivity as a building block allows for further functionalization in synthetic chemistry. The compound’s stability under harsh conditions and compatibility with fluorinated systems make it a valuable intermediate in industrial and research settings. Proper handling is required due to potential reactivity with moisture or strong acids/bases.

2,3,3,3-tetrafluoropropan-1-amine structure

14117-03-4 structure

Product Name:2,3,3,3-tetrafluoropropan-1-amine

CAS No:14117-03-4

MF:C₃H₅F₄N

MW:131.072114706039

CID:6072689

PubChem ID:23423629

Update Time:2025-06-07

2,3,3,3-tetrafluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,3,3,3-tetrafluoropropan-1-amine
- 2,3,3,3-Tetrafluoro-1-propanamine
- EN300-1928767
- AKOS006293798
- 14117-03-4
- JFZSMCOKEWTTBJ-UHFFFAOYSA-N
- 2,3,3,3-tetrafluoro-propylamine
- Inchi： 1S/C3H5F4N/c4-2(1-8)3(5,6)7/h2H,1,8H2
- InChI Key： JFZSMCOKEWTTBJ-UHFFFAOYSA-N
- SMILES： C(N)C(F)C(F)(F)F

Computed Properties

Exact Mass: 131.03581181g/mol
Monoisotopic Mass: 131.03581181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 68.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.332 g/cm3
Boiling Point: 72.3-73 °C
pka: 7.51±0.10(Predicted)

2,3,3,3-tetrafluoropropan-1-amine Pricemore >>

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